Cas no 89402-81-3 (5-Thiazoleacetic acid, 2-[(6-fluoro-2-benzothiazolyl)amino]-4-phenyl-)

5-Thiazoleacetic acid, 2-[(6-fluoro-2-benzothiazolyl)amino]-4-phenyl- structure
89402-81-3 structure
Product Name:5-Thiazoleacetic acid, 2-[(6-fluoro-2-benzothiazolyl)amino]-4-phenyl-
CAS No:89402-81-3
MF:C18H12FN3O2S2
MW:385.43518447876
CID:602109
PubChem ID:13297650
Update Time:2025-04-19

5-Thiazoleacetic acid, 2-[(6-fluoro-2-benzothiazolyl)amino]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazoleacetic acid, 2-[(6-fluoro-2-benzothiazolyl)amino]-4-phenyl-
    • 2-[2-[(6-fluoro-1,3-benzothiazol-2-yl)amino]-4-phenyl-1,3-thiazol-5-yl]acetic acid
    • DTXSID30535512
    • {2-[(6-Fluoro-1,3-benzothiazol-2-yl)amino]-4-phenyl-1,3-thiazol-5-yl}acetic acid
    • 89402-81-3
    • Inchi: 1S/C18H12FN3O2S2/c19-11-6-7-12-13(8-11)25-17(20-12)22-18-21-16(10-4-2-1-3-5-10)14(26-18)9-15(23)24/h1-8H,9H2,(H,23,24)(H,20,21,22)
    • InChI Key: FCAOGUNOHQSCHB-UHFFFAOYSA-N
    • SMILES: S1C(NC2=NC3C=CC(=CC=3S2)F)=NC(C2C=CC=CC=2)=C1CC(=O)O

Computed Properties

  • Exact Mass: 385.03549714g/mol
  • Monoisotopic Mass: 385.03549714g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 132Ų
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